Cas no 130274-66-7 (1H-Pyrrole-2,5-dicarboxaldehyde,3,4-diethyl-)

• Product Name: 1H-Pyrrole-2,5-dicarboxaldehyde,3,4-diethyl-
• CAS No: 130274-66-7
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 102712
• PubChem ID: 11105936
• Update Time: 2025-04-18

1H-Pyrrole-2,5-dicarboxaldehyde,3,4-diethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dicarboxaldehyde,3,4-diethyl-
• 1H-Pyrrole-2,5-dicarboxaldehyde,3,4-diethyl-(9CI)
• 3,4-Diethyl-1H-pyrrole-2,5-dicarbaldehyde
• 3,4-diethyl-1H-Pyrrole-2,5-dicarboxaldehyde
• 2,5-Diformyl-3,4-diethylpyrrole
• 3,4-Diaethylphenol
• 3,4-Diaethyl-phenol
• 3,4-diethyl-2,5-diformyl-1H-pyrrole
• 3,4-diethyl-2,5-diformylpyrrole
• 3,4-diethyl-2,5-pyrroledicarboxaldehyde
• 3,4-diethyl-phenol
• 3,4-Diethylpyrrole-2,5-dicarbaldehyde
• 4,5-diethylpyrrole-1,3-dicarbaldehyde
• 4-Hydroxy-1.2-diaethyl-benzol
• AC1LAXIA
• AG-H-53524
• CTK3E8355
• KB-233980
• MB23941
• Phenol, 3,4-diethyl-
• SureCN1724358
• 130274-66-7
• SCHEMBL9735543
• FT-0765611
• 3,4-diethyl-1H-pyrrol-2,5-dicarbaldehyd

• Inchi： 1S/C10H13NO2/c1-3-7-8(4-2)10(6-13)11-9(7)5-12/h5-6,11H,3-4H2,1-2H3
• InChI Key： FLEUCSJFRKWMHG-UHFFFAOYSA-N
• SMILES： O=CC1=C(CC)C(=C(C=O)N1)CC

Computed Properties

• Exact Mass: 178.08686
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.9Ų

Experimental Properties

• PSA: 47.03